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Compound of Interest

Compound Name: N-Benzyl Carvedilol-d5

Cat. No.: B590018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Benzyl Carvedilol-d5, a deuterated

analog of a Carvedilol impurity, for its application in research and development. This document

covers its commercial availability, key chemical properties, and detailed methodologies for its

use as an internal standard in analytical assays.

Commercial Availability and Specifications
N-Benzyl Carvedilol-d5 is available from several specialized chemical suppliers that provide

reference standards for research purposes. The following tables summarize the key information

from various vendors.

Table 1: Supplier Information for N-Benzyl Carvedilol-d5
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Supplier Catalog Number Website

LGC Standards TRC-B233672 --INVALID-LINK--[1]

MedChemExpress HY-113337S --INVALID-LINK--[2]

Omsynth Lifesciences OM_2724 --INVALID-LINK--

Pharmaffiliates PA STI 011240 --INVALID-LINK--[3][4]

Toronto Research Chemicals

(TRC)
B233672 --INVALID-LINK--

Clearsynth CS-S-1045 --INVALID-LINK--

Biosynth EDC61622 --INVALID-LINK--[5]

Fisher Scientific (distributor for

TRC)
NC1379783 --INVALID-LINK--[6]

Table 2: Chemical and Physical Properties of N-Benzyl Carvedilol-d5
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Property Value Source

Chemical Name

1-(9H-Carbazol-4-yloxy)-3-[[2-

(2-methoxyphenoxy)ethyl]

[(phenyl-d5)methyl)]amino]-2-

propanol

Pharmaffiliates[4]

CAS Number 1329792-68-8 LGC Standards[7]

Unlabeled CAS Number 72955-94-3 LGC Standards[7]

Molecular Formula C₃₁H₂₇D₅N₂O₄ Pharmaffiliates[3][4]

Molecular Weight 501.63 g/mol Pharmaffiliates[3][4]

Appearance Off-White Solid Pharmaffiliates

Storage 2-8°C Refrigerator Pharmaffiliates

Shipping Conditions Ambient Pharmaffiliates

Purity >98% Biosynth[5]

Isotopic Enrichment

Not specified by most

suppliers. Assumed to be

>98% D.

General practice for

deuterated standards.

Synthesis and Signaling Pathway
Logical Workflow for Synthesis
The synthesis of N-Benzyl Carvedilol-d5 involves the coupling of key intermediates. While the

exact proprietary synthesis methods are not disclosed by manufacturers, a plausible synthetic

route can be inferred from the synthesis of Carvedilol and its impurities. The following diagram

illustrates a logical workflow for the synthesis of N-Benzyl Carvedilol-d5.
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Key Intermediates

Coupling Reaction Purification1-(9H-Carbazol-4-yloxy)-3-chloropropan-2-ol

N-Benzyl Carvedilol-d5

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

2-(2-Methoxyphenoxy)-N-(phenyl-d5-methyl)ethanamine

Crude Product Purified N-Benzyl Carvedilol-d5
Chromatography

Characterization (NMR, MS)

Cell Membrane

G-Protein Pathway (Blocked)

β-Arrestin Pathway (Activated)

β2-Adrenergic Receptor

Gαs

Inhibits Gs activation

Phosphorylated Receptor

GRK-mediated
phosphorylation

Carvedilol

Binds to

Adenylyl Cyclase

X

cAMP

X

GRK

β-Arrestin

Recruitment

ERK1/2 Activation Receptor Internalization
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Sample Preparation

Solid Phase Extraction (SPE) Final Steps

Plasma Sample (200 µL) Add IS (20 µL of 100 ng/mL
N-Benzyl Carvedilol-d5) Vortex

Load Sample

 

Condition SPE Cartridge
(Methanol then Water)

Wash Cartridge
(e.g., 5% Methanol in Water)

Elute Analytes
(e.g., Methanol)

Evaporate Eluate to Dryness
(Nitrogen Stream)

Reconstitute in Mobile Phase
(e.g., 100 µL) Transfer to Autosampler Vial

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

